Cas no 942008-01-7 (6-ethyl-5-{(4-fluorophenyl)methylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 6-ethyl-5-{(4-fluorophenyl)methylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 942008-01-7
• MF: C₁₈H₁₉FN₄O₂
• MW: 342.367467164993
• CID: 6094397
• Update Time: 2025-10-29

6-ethyl-5-{(4-fluorophenyl)methylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-5-{(4-fluorophenyl)methylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 6-ethyl-5-[[(4-fluorophenyl)methyl]amino]-1,3-dimethyl-

• Inchi： 1S/C18H19FN4O2/c1-4-12-10-21-16-14(17(24)23(3)18(25)22(16)2)15(12)20-9-11-5-7-13(19)8-6-11/h5-8,10H,4,9H2,1-3H3,(H,20,21)
• InChI Key： LWNWPCXKXJCFSF-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=C(NCC3=CC=C(F)C=C3)C(CC)=CN=C2N1C

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 537.8±60.0 °C(Predicted)
• pka: 3.30±0.20(Predicted)

Additional information on 6-ethyl-5-{(4-fluorophenyl)methylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Recent Advances in the Study of 6-ethyl-5-{(4-fluorophenyl)methylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS: 942008-01-7)

In recent years, the compound 6-ethyl-5-{(4-fluorophenyl)methylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS: 942008-01-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrido[2,3-d]pyrimidine core, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a candidate for drug development.

The structural complexity and functional diversity of this compound make it a subject of intense investigation. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacokinetic and pharmacodynamic properties. The presence of the 4-fluorophenylmethylamino group and the ethyl substituent at the 6-position are believed to play critical roles in its biological activity, influencing its binding affinity and selectivity towards target proteins.

One of the key findings from the latest research is the compound's ability to inhibit specific kinases involved in inflammatory and proliferative diseases. In vitro and in vivo studies have demonstrated its efficacy in reducing cytokine production and suppressing tumor growth, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and certain cancers. Additionally, its metabolic stability and low toxicity profile have been highlighted as advantageous features for further drug development.

Another area of interest is the synthetic methodology for producing 6-ethyl-5-{(4-fluorophenyl)methylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione. Recent advancements have led to more efficient and scalable routes, incorporating green chemistry principles to minimize environmental impact. These improvements are crucial for facilitating large-scale production and ensuring the compound's availability for preclinical and clinical studies.

Despite these promising developments, challenges remain in fully understanding the compound's off-target effects and long-term safety. Ongoing research aims to address these gaps through comprehensive toxicological studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 6-ethyl-5-{(4-fluorophenyl)methylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione represents a compelling candidate for further investigation in the chemical biology and pharmaceutical fields. Its unique structural features and promising biological activities underscore its potential as a lead compound for the development of novel therapeutics. Future research will likely focus on refining its pharmacological properties and exploring its applications in a broader range of diseases.